Cas no 2172128-67-3 (5-chloro-2-methyl(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid)

• Product Name: 5-chloro-2-methyl(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid
• CAS No: 2172128-67-3
• MF: C₉H₈ClN₃O₂
• MW: 225.631720542908
• CID: 5938765
• PubChem ID: 165493262
• Update Time: 2025-06-13

5-chloro-2-methyl(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methyl(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid
• 5-chloro-2-[methyl(prop-2-yn-1-yl)amino]pyrimidine-4-carboxylic acid
• 2172128-67-3
• EN300-1450153

• Inchi： 1S/C9H8ClN3O2/c1-3-4-13(2)9-11-5-6(10)7(12-9)8(14)15/h1,5H,4H2,2H3,(H,14,15)
• InChI Key： BVVBQZCDALCGHB-UHFFFAOYSA-N
• SMILES： ClC1C=NC(=NC=1C(=O)O)N(C)CC#C

Computed Properties

• Exact Mass: 225.0305042g/mol
• Monoisotopic Mass: 225.0305042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.3Ų

Additional information on 5-chloro-2-methyl(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid

Professional Introduction to 5-chloro-2-methyl(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic Acid (CAS No. 2172128-67-3)

5-chloro-2-methyl(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid, with the CAS number 2172128-67-3, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of multiple functional groups, including a chloro substituent, an amine group, and a propargyl moiety, makes it a versatile intermediate for synthesizing various bioactive molecules.

The compound's structure consists of a pyrimidine core, which is a common scaffold in many pharmaceutical agents. Pyrimidine derivatives are well-known for their role in nucleic acid metabolism and have been extensively studied for their pharmacological properties. The specific arrangement of the substituents on the pyrimidine ring, particularly the 5-chloro and 4-carboxylic acid groups, influences its reactivity and biological activity. These features make it a valuable building block for designing novel therapeutic agents.

In recent years, there has been growing interest in developing small molecule inhibitors targeting various disease pathways. The amine group in 5-chloro-2-methyl(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid provides a site for further functionalization, allowing chemists to attach other pharmacophores or linkers. This flexibility is crucial for creating molecules that can interact with specific biological targets with high affinity and selectivity.

One of the most promising applications of this compound is in the development of antiviral and anticancer agents. The pyrimidine core is closely related to the natural nucleobases found in DNA and RNA, making it a logical candidate for interfering with viral replication or cancer cell proliferation. Current research is exploring its potential as a precursor for synthesizing inhibitors of enzymes involved in these processes. For instance, studies have shown that pyrimidine derivatives can inhibit kinases and other enzymes that are essential for viral entry and replication.

The propargyl group attached to the pyrimidine ring adds another layer of complexity to this molecule. Propargyl alcohols and their derivatives are known to participate in various chemical reactions, including click chemistry applications. This feature opens up possibilities for using 5-chloro-2-methyl(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid as a cross-coupling partner in constructing more complex molecular architectures. Such reactions are often employed in drug discovery to create hybrid molecules with enhanced biological activity.

Recent advancements in synthetic methodologies have also contributed to the increased interest in this compound. Techniques such as palladium-catalyzed cross-coupling reactions allow for efficient introduction of various substituents at specific positions on the pyrimidine ring. These methods have enabled researchers to generate libraries of derivatives rapidly, facilitating high-throughput screening for new drug candidates.

The role of computational chemistry in drug design cannot be overstated. Molecular modeling and simulations are being used extensively to predict the binding modes of 5-chloro-2-methyl(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid with potential targets. These studies help in optimizing its structure for better pharmacokinetic properties and reduced side effects. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process significantly.

In conclusion, 5-chloro-2-methyl(prop-2-yn-1-yl)aminopyrimidine-4-carboxylic acid (CAS No. 2172128-67-3) represents a promising scaffold for developing novel therapeutic agents. Its unique structural features and versatile reactivity make it an attractive intermediate for synthetic chemists working on antiviral and anticancer drugs. As research continues to uncover new applications and synthetic strategies, this compound is likely to play an increasingly important role in pharmaceutical innovation.